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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826 Get Quote

Researchers and scientists handling 5-Aminoindole must adhere to strict safety and disposal

protocols to mitigate risks and ensure environmental protection. This guide provides essential

information on the proper handling and disposal of 5-Aminoindole, in line with established

laboratory safety standards.

Key Safety and Hazard Information
5-Aminoindole is classified as a hazardous substance, and appropriate precautions must be

taken during its handling and disposal. It is known to cause skin and eye irritation, and may

cause respiratory irritation.[1] Ingestion, dermal contact, or inhalation of 5-Aminoindole can be

harmful.[2][3] All personnel must wear appropriate personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[1][2] Work should be conducted

in a well-ventilated area or under a chemical fume hood.[1][2]

Quantitative Data
For quick reference, the following table summarizes key quantitative data for 5-Aminoindole.
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Property Value Source

Molecular Formula C₈H₈N₂ PubChem

Molecular Weight 132.16 g/mol PubChem

CAS Number 5192-03-0 Guidechem

Hazard Statements H315, H319, H335, H336 Guidechem

Step-by-Step Disposal Protocol
The proper disposal of 5-Aminoindole waste is critical to prevent environmental contamination

and ensure regulatory compliance. The following protocol outlines the necessary steps for its

safe disposal in a laboratory setting.

1. Waste Segregation and Collection:

Solid Waste:
Collect all solid 5-Aminoindole waste, including contaminated personal protective
equipment (gloves, lab coats), weighing paper, and towels, in a dedicated, properly labeled
hazardous waste container.
Do not mix with other waste streams to avoid incompatible chemical reactions.
Liquid Waste:
If 5-Aminoindole is in a solution, collect the liquid waste in a separate, leak-proof, and
clearly labeled hazardous waste container.
The container must be compatible with the solvent used.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."
The label must also include the full chemical name ("5-Aminoindole") and a clear indication
of the associated hazards (e.g., "Irritant," "Harmful").

3. Temporary Storage:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
area away from incompatible materials.
Ensure the storage area is cool and dry.
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4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup for the hazardous waste.
Do not attempt to dispose of 5-Aminoindole down the drain or in regular trash.[1]

5. Decontamination of Glassware and Equipment:

All glassware and equipment contaminated with 5-Aminoindole should be decontaminated.
Triple rinse the equipment with a suitable solvent.
Collect the rinsate as hazardous liquid waste and dispose of it according to the liquid waste
protocol.

6. Spill Management:

In the event of a spill, evacuate unnecessary personnel from the area.
Wearing appropriate PPE, contain the spill and prevent it from entering drains.
For solid spills, carefully sweep or vacuum the material and place it in a labeled hazardous
waste container. Avoid generating dust.
For liquid spills, absorb the material with an inert absorbent and place it in a sealed, labeled
hazardous waste container.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 5-Aminoindole.
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Caption: Workflow for the safe disposal of 5-Aminoindole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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